Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride

• CAS No.: 121221-06-5
• Molecular Formula: C20H33Cl2N3OSi
• Molecular Weight: 430.5 g/mol
• IUPAC Name: N-quinolin-8-yl-2-(3-triethylsilylpropylamino)acetamide;dihydrochloride
• InChI: InChI=1S/C20H31N3OSi.2ClH/c1-4-25(5-2,6-3)15-9-13-21-16-19(24)23-18-12-7-10-17-11-8-14-22-20(17)18;;/h7-8,10-12,14,21H,4-6,9,13,15-16H2,1-3H3,(H,23,24);2*1H
• InChI Key: INRHGKHRZPGCDR-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)CCCNCC(=O)NC1=CC=CC2=C1N=CC=C2.Cl.Cl

Description

Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride is a complex organic compound known for its unique chemical structure and properties. This compound is often used in various scientific research applications due to its ability to interact with specific molecular targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high yield, making the compound available for various research and industrial applications .

Chemical Reactions Analysis

Types of Reactions

Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction may produce amine derivatives .

Scientific Research Applications

Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its interactions with biological molecules and potential therapeutic effects.

Medicine: Investigated for its potential use in drug development and disease treatment.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to Acetamide, N-8-quinolinyl-2-((3-(triethylsilyl)propyl)amino)-, dihydrochloride include:

Quinoline Derivatives: Compounds with similar quinoline ring structures.

Triethylsilyl-Substituted Compounds: Compounds with similar triethylsilyl groups.

Acetamide Derivatives: Compounds with similar acetamide functional groups.

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups and its specific interactions with molecular targets. This uniqueness makes it valuable for specialized research and industrial applications .